2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one 2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one BTZO-1 is an activator of the glutathione S-transferase Ya subunit (GST Ya) gene ARE by interacting with MIF.
Brand Name: Vulcanchem
CAS No.: 99420-15-2
VCID: VC0522224
InChI: InChI=1S/C13H8N2OS/c16-12-9-5-1-2-7-11(9)17-13(15-12)10-6-3-4-8-14-10/h1-8H
SMILES: C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3
Molecular Formula: C13H8N2OS
Molecular Weight: 240.28 g/mol

2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one

CAS No.: 99420-15-2

Inhibitors

VCID: VC0522224

Molecular Formula: C13H8N2OS

Molecular Weight: 240.28 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one - 99420-15-2

CAS No. 99420-15-2
Product Name 2-(Pyridin-2-yl)-4H-benzo[e][1,3]thiazin-4-one
Molecular Formula C13H8N2OS
Molecular Weight 240.28 g/mol
IUPAC Name 2-pyridin-2-yl-1,3-benzothiazin-4-one
Standard InChI InChI=1S/C13H8N2OS/c16-12-9-5-1-2-7-11(9)17-13(15-12)10-6-3-4-8-14-10/h1-8H
Standard InChIKey GBAKVEWPYUIGHN-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3
Canonical SMILES C1=CC=C2C(=C1)C(=O)N=C(S2)C3=CC=CC=N3
Appearance Solid powder
Description BTZO-1 is an activator of the glutathione S-transferase Ya subunit (GST Ya) gene ARE by interacting with MIF.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2-pyridin-2-yl-4H-1,3-benzothiazin-4-one
BTZO-1 compound
Reference 1: Kimura H, Sato Y, Tajima Y, Suzuki H, Yukitake H, Imaeda T, Kajino M, Oki H, Takizawa M, Tanida S. BTZO-1, a cardioprotective agent, reveals that macrophage migration inhibitory factor regulates ARE-mediated gene expression. Chem Biol. 2010 Dec 22;17(12):1282-94. doi: 10.1016/j.chembiol.2010.10.011. PubMed PMID: 21168764.
2: Yukitake H, Takizawa M, Kimura H. Macrophage Migration Inhibitory Factor as an Emerging Drug Target to Regulate Antioxidant Response Element System. Oxid Med Cell Longev. 2017;2017:8584930. doi: 10.1155/2017/8584930. Epub 2017 Jan 16. Review. PubMed PMID: 28191280; PubMed Central PMCID: PMC5278225.
PubChem Compound 9837640
Last Modified Nov 12 2021
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